Cas no 5326-89-6 (2-(quinolin-8-yloxy)acetic Acid)

• Product Name: 2-(quinolin-8-yloxy)acetic Acid
• CAS No: 5326-89-6
• MF: C₁₁H₉NO₃
• MW: 203.194062948227
• CID: 386355
• PubChem ID: 220785
• Update Time: 2025-06-14

2-(quinolin-8-yloxy)acetic Acid Chemical and Physical Properties

Names and Identifiers

• Aceticacid, 2-(8-quinolinyloxy)-
• (Quinolin-8-yloxy)-acetic acid
• 2-quinolin-8-yloxyacetic acid
• (8-quinolyloxy)acetic acid
• (quinolin-8-yloxy)acetic acid
• 2-(8-quinolyloxy)acetic acid
• 2-(quinolin-8-yloxy)acetic acid
• 8-quinolinyloxyacetic acid
• AC1L59BM
• AC1Q5WR5
• NSC4082
• quinolin-8-yloxyacetic acid
• quinolin-8-yloxy-acetic acid
• quinoline-8-oxy-acetic acid
• SureCN45506
• PNKYIZBUGAZUHQ-UHFFFAOYSA-N
• SCHEMBL45506
• 2-(quinolin-8-yloxy)aceticacid
• NSC-4082
• SB71261
• 5326-89-6
• VS-06882
• Z1665253539
• (8-quinolinyloxy)acetic acid
• CHEMBL5075307
• AKOS000103434
• EN300-06310
• AE-641/04193050
• BB 0238640
• Oprea1_039719
• (quinolin-8-yloxy)-acetic acid, AldrichCPR
• DTXSID60277771
• MFCD00454899
• 2-(quinolin-8-yloxy)acetic Acid

• MDL： MFCD00454899
• Inchi： 1S/C11H9NO3/c13-10(14)7-15-9-5-1-3-8-4-2-6-12-11(8)9/h1-6H,7H2,(H,13,14)
• InChI Key： PNKYIZBUGAZUHQ-UHFFFAOYSA-N
• SMILES： O(CC(=O)O)C1=CC=CC2=CC=CN=C21

Computed Properties

• Exact Mass: 203.05827
• Monoisotopic Mass: 203.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 59.4Ų

Experimental Properties

• Color/Form: NA
• Density: 1.3±0.1 g/cm3
• Melting Point: 125-127 °C
• Boiling Point: 404.1±20.0 °C at 760 mmHg
• Flash Point: 134.0±22.6 °C
• PSA: 59.42

2-(quinolin-8-yloxy)acetic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxyacetic acid derivatives

Additional information on 2-(quinolin-8-yloxy)acetic Acid

Comprehensive Overview of 2-(quinolin-8-yloxy)acetic Acid (CAS No. 5326-89-6): Properties, Applications, and Innovations

2-(quinolin-8-yloxy)acetic Acid (CAS No. 5326-89-6) is a specialized organic compound with a unique molecular structure that combines a quinoline moiety with an acetic acid derivative. This compound has garnered significant attention in recent years due to its versatile applications in pharmaceuticals, agrochemicals, and material science. The quinoline backbone is known for its biological activity, while the acetic acid group enhances solubility and reactivity, making it a valuable intermediate in synthetic chemistry.

One of the most searched questions about 2-(quinolin-8-yloxy)acetic Acid is its role in drug discovery. Researchers are particularly interested in its potential as a building block for antimicrobial and anti-inflammatory agents. Recent studies highlight its efficacy in modulating specific enzymatic pathways, which aligns with the growing demand for novel therapeutic candidates. Additionally, its structure-activity relationship (SAR) is a hot topic in computational chemistry, as AI-driven drug design tools increasingly rely on such data for predictive modeling.

In the agrochemical sector, 2-(quinolin-8-yloxy)acetic Acid is explored for its herbicidal and fungicidal properties. With the global push toward sustainable agriculture, this compound's potential as an eco-friendly alternative to traditional pesticides is under scrutiny. Its biodegradability and low toxicity profile make it a candidate for "green chemistry" initiatives, a trending topic among environmental scientists and policymakers.

The compound's physical and chemical properties, such as its melting point, solubility, and stability, are frequently queried in academic and industrial databases. CAS No. 5326-89-6 is often cross-referenced with studies on heterocyclic compounds and carboxylic acid derivatives, reflecting its interdisciplinary relevance. Analytical techniques like HPLC, NMR, and mass spectrometry are commonly employed to characterize its purity and structure, ensuring compliance with regulatory standards.

From a commercial perspective, suppliers and manufacturers of 2-(quinolin-8-yloxy)acetic Acid emphasize its high purity grade and scalability. The compound's synthesis routes, including green synthesis methods, are a focal point for process optimization. As the demand for custom synthesis and contract research services grows, this compound is increasingly listed in catalogs of specialty chemical providers.

Innovations in material science have also spotlighted 2-(quinolin-8-yloxy)acetic Acid. Its ability to act as a ligand in coordination chemistry opens doors for designing metal-organic frameworks (MOFs) and catalysts. These applications resonate with trends in renewable energy and carbon capture technologies, where MOFs play a pivotal role.

In summary, 2-(quinolin-8-yloxy)acetic Acid (CAS No. 5326-89-6) is a multifaceted compound with expanding applications across industries. Its integration into drug development, sustainable agriculture, and advanced materials underscores its scientific and commercial value. As research continues, this compound is poised to remain a keyword in cutting-edge chemical innovation.